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Methyl Dehydroabietate: Solubility and
Formulation Guide for In Vivo Studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl Dehydroabietate

CAS No.: 1235-74-1

Cat. No.: S1524647

Key Physicochemical and Solubility Data

The table below summarizes essential data for planning your experiments.

Property Value / Description Reference | Source
Molecular Formula C21H3002 [1] [2] [3]

Molecular Weight 314.46 g/mol [1][2] [3]
Appearance White to off-white solid [1] [2]

Solubility in DMSO 40 - 50 mg/mL (127.20 - 159.00 mM) [2] [4]

Solubility in Water Practically insoluble [1]

Stock Solution Stability -80°C for 6 months; -20°C for 1 month [2]

Recommended Experimental Protocols
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Preparation of Stock Solutions

A. Standard Stock Solution in DMSO

e Procedure: Weigh the desired amount of Methyl Dehydroabietate. Add pure, anhydrous DMSO to
achieve a final concentration of 40-50 mg/mL. This solution can be used for subsequent dilution in
aqueous buffers or formulating for in vivo administration.

¢ Important Note: Sonication is recommended to aid dissolution [4]. As DMSO is hygroscopic, using a
newly opened container is advised to prevent water absorption that could precipitate the compound

[2].
B. 10 mM Solution for In Vitro Studies

e Procedure: To prepare 1 mL of a 10 mM solution, dissolve 3.14 mg of Methyl Dehydroabietate in 1
mL of DMSO [2].

In Vivo Formulation Protocol

This detailed method is adapted from supplier recommendations to create a stable suspension suitable for

administration to rodents [2] [4].

e Step 1: Prepare DMSO Mother Solution Dissolve Methyl Dehydroabietate in DMSO to create a

high-concentration mother solution (e.g., 40 mg/mL).

e Step 2: Dilute with PEG 300 Take a small volume of the DMSO mother solution and add it to 300 pL.
of PEG 300 per 50 pL of DMSO stock. Vortex the mixture until it appears clear.

e Step 3: Add Surfactant Add 50 pL of Tween 80 per 50 pL of DMSO stock to the PEG 300 mixture.

Vortex again until the solution is clear.

e Step 4: Make Up to Final Volume Add 600 pL of saline (PBS or ddH20) per 50 pL of DMSO

stock to the mixture. Vortex thoroughly to achieve a clear final solution.

e Final Formula: The resulting formulation will have the composition: 5% DMSO, 30% PEG300, 5%
Tween 80, and 60% Saline [4].
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e Dosage Calculation Example: To dose a 20 g mouse at 10 mg/kg with a final administration volume

of 100 pL, the required working solution concentration is 2 mg/mL [4].

Biological Context and Workflow

To effectively utilize Methyl Dehydroabietate in your research, it's helpful to understand its known

biological targets and a typical experimental workflow.
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Diagram 1: Proposed mechanism of action for Methyl Dehydroabietate in metabolic studies.
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Diagram 2: Experimental workflow for in vivo administration.

Critical Safety and Handling Notes

¢ Classification: Methyl Dehydroabietate is classified as a Dangerous Good for transport, which
may incur additional shipping charges and require specific handling procedures [3].

e Hazards: Although not extensively studied, available safety data suggests it may cause skin
irritation, eye irritation, and respiratory irritation [1].

e Handling: Always wear appropriate personal protective equipment (PPE) including gloves and safety
glasses. Handle the compound in a well-ventilated area, preferably inside a fume hood [1].
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e Storage: Store the solid powder at -20°C for short-term storage (2-3 years). For long-term storage of
stock solutions, keep them at -80°C [2] [4].

Key Conclusions and Recommendations

¢ Primary Solvent: DMSO is the optimal solvent for preparing concentrated stock solutions of Methyl

Dehydroabietate.

¢ In Vivo Formulation: The 5% DMSO/30% PEG300/5% Tween 80/60% Saline formulation provides
a viable method for in vivo administration.

e Stability: Stock solutions are stable for at least 6 months when stored at -80°C, allowing for batch
preparation.

¢ Biological Relevance: The documented bioactivity against targets like PPARa/y provides a strong
rationale for its use in metabolic disease research [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.medchemexpress.com/methyl-dehydroabietate.html?srsltid=AfmBOoovaBgmDtqR2wTbXx1Ed7bDsUzVCxLpndhaxATUtHPfg6dVnRfZ
https://www.targetmol.com/compound/1235-74-1
https://www.smolecule.com/products/s1524647?utm_src=pdf-body
https://www.smolecule.com/products/s1524647?utm_src=pdf-body
https://www.targetmol.com/compound/1235-74-1
https://www.smolecule.com/products/s1524647?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Methyl_dehydroabietate
https://www.medchemexpress.com/methyl-dehydroabietate.html?srsltid=AfmBOoovaBgmDtqR2wTbXx1Ed7bDsUzVCxLpndhaxATUtHPfg6dVnRfZ
https://www.scbt.com/p/methyl-dehydroabietate-1235-74-1
https://www.targetmol.com/compound/1235-74-1
https://www.smolecule.com/products/b1524647#methyl-dehydroabietate-solubility-for-in-vivo-studies
https://www.smolecule.com/products/b1524647#methyl-dehydroabietate-solubility-for-in-vivo-studies
https://www.smolecule.com/products/b1524647#methyl-dehydroabietate-solubility-for-in-vivo-studies
https://www.smolecule.com/products/s1524647?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1524647?utm_src=pdf-bulk
https://www.smolecule.com/products/s1524647?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

